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Compound Name: Chlorocyclohexane

Cat. No.: B146310 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chlorocyclohexane, a colorless liquid with a pungent odor, serves as a crucial building block

and intermediate in a wide array of chemical syntheses.[1] Its utility spans from the production

of everyday materials like adhesives and coatings to the complex synthesis of pharmaceuticals

and agrochemicals.[1] This technical guide delves into the core synthetic applications of

chlorocyclohexane, providing insights into its reactivity, experimental protocols, and its role in

the formation of valuable chemical entities.

Properties and Synthesis of Chlorocyclohexane
Chlorocyclohexane, also known as cyclohexyl chloride, has the chemical formula C₆H₁₁Cl.[1]

It is soluble in organic solvents like ethanol and ether but insoluble in water.[1] While stable

under normal conditions, it can decompose at high temperatures or in the presence of strong

acids or bases.[1]

Table 1: Physical and Chemical Properties of Chlorocyclohexane
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Property Value Reference

CAS Number 542-18-7 [1]

Molecular Weight 118.60 g/mol [1]

Boiling Point 141-143 °C

Melting Point -44 °C

Density 1.00 g/cm³ at 20 °C

Flash Point 34 °C

The synthesis of chlorocyclohexane is commonly achieved through the reaction of

cyclohexanol with hydrochloric acid, often in the presence of a catalyst like zinc chloride or

calcium chloride.[2][3] This reaction typically proceeds via an SN1 mechanism.[2] Another

synthetic route involves the chlorination of cyclohexane.[4]

Core Reactions of Chlorocyclohexane
Chlorocyclohexane's reactivity is dominated by nucleophilic substitution and elimination

reactions, making it a versatile precursor for a variety of functional groups.

Nucleophilic Substitution Reactions
As a secondary alkyl halide, chlorocyclohexane can undergo both SN1 and SN2 reactions.

The choice of nucleophile and reaction conditions dictates the pathway and the resulting

product.

Synthesis of Cyanocyclohexane: A classic example is the reaction of chlorocyclohexane with

sodium cyanide (NaCN) in ethanol to produce cyanocyclohexane.[5][6][7][8] This reaction is a

key step in the synthesis of molecules where a cyano or a derivative group is required.

Synthesis of Azidocyclohexane: The reaction with sodium azide (NaN₃) provides a route to

azidocyclohexane. The azide functional group is highly valuable in medicinal chemistry,

particularly for its role in "click chemistry" to form stable triazole rings.
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Formation of Grignard Reagents: Chlorocyclohexane reacts with magnesium metal in an

ether solvent to form the corresponding Grignard reagent, cyclohexylmagnesium chloride.[9]

[10] This organometallic compound is a powerful nucleophile used to create new carbon-

carbon bonds by reacting with electrophiles like aldehydes, ketones, and carbon dioxide.[10]

[11]

Table 2: Nucleophilic Substitution Reactions of Chlorocyclohexane

Nucleophile Product
Reaction
Conditions

Reference

NaCN Cyanocyclohexane Ethanol [5][6][7][8]

NaN₃ Azidocyclohexane Aqueous Ethanol [12]

Mg
Cyclohexylmagnesium

chloride
Dry Ether [9][10]

NaOEt Methoxycyclohexane Ethanol [13]

Elimination Reactions
Treatment of chlorocyclohexane with a strong base leads to the formation of cyclohexene

through an elimination reaction.[13][14] The regioselectivity and stereochemistry of these

reactions, particularly E2 eliminations, are highly dependent on the conformation of the

cyclohexane ring.[15][16][17] For an E2 reaction to occur, the chlorine atom and an adjacent

hydrogen atom must be in an anti-periplanar (diaxial) arrangement.[15][16][17]

Synthesis of Cyclohexene: The dehydrochlorination of chlorocyclohexane is a common

method for preparing cyclohexene, an important organic raw material.[4] This can be achieved

using a strong base like sodium amide (NaNH₂) or alcoholic potassium hydroxide (KOH).[13]

[14]

Table 3: Elimination Reactions of Chlorocyclohexane
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Base Product Conditions Reference

NaNH₂ Cyclohexene Not specified [14]

Alcoholic KOH Cyclohexene Not specified [15]

Bulky Bases Cyclohexene Not specified [13]

Experimental Protocols
Synthesis of Chlorocyclohexane from Cyclohexanol
This procedure describes the preparation of chlorocyclohexane via an SN1 reaction.[2]

Materials:

Cyclohexanol

Concentrated Hydrochloric Acid

Zinc Chloride (catalyst)

Sodium Bisulfite solution

Anhydrous Sodium Sulfate

Procedure:

In a round-bottom flask, combine cyclohexanol, concentrated hydrochloric acid, and zinc

chloride.

Reflux the mixture to increase the reaction rate.[2]

After reflux, allow the mixture to cool and separate the organic layer.

Wash the organic layer with a sodium bisulfite solution to remove unreacted acid.[2]

Dry the organic layer over anhydrous sodium sulfate to remove any remaining water.[2]

Purify the resulting chlorocyclohexane by distillation.
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Formation of Cyclohexylmagnesium Chloride (Grignard
Reagent)
This protocol outlines the synthesis of a Grignard reagent from chlorocyclohexane.[9][18]

Materials:

Chlorocyclohexane

Magnesium turnings

Anhydrous Ether

Procedure:

Ensure all glassware is oven-dried to remove any moisture.

Place magnesium turnings in a round-bottom flask equipped with a condenser and an

addition funnel, under an inert atmosphere (e.g., nitrogen or argon).

Add a solution of chlorocyclohexane in anhydrous ether dropwise to the magnesium

turnings with stirring.

The reaction is initiated, often indicated by the solution turning cloudy and the generation of

heat. If the reaction does not start, gentle heating or the addition of a small crystal of iodine

may be necessary.

Once the reaction is complete (most of the magnesium has reacted), the resulting Grignard

reagent is ready for use in subsequent synthetic steps.

Visualizing Synthetic Pathways
The following diagrams, generated using Graphviz, illustrate key synthetic transformations

involving chlorocyclohexane.

Cyclohexanol ChlorocyclohexaneHCl, ZnCl₂
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Click to download full resolution via product page

Caption: Synthesis of Chlorocyclohexane from Cyclohexanol.
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Caption: Key Reactions of Chlorocyclohexane.
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Caption: Grignard Synthesis Workflow.

Conclusion
Chlorocyclohexane's predictable reactivity and its role as a precursor to a variety of functional

groups solidify its importance as a chemical intermediate. Its application in forming C-C, C-N,

and C-O bonds is fundamental in the synthesis of more complex molecules, including those

with significant pharmaceutical applications. A thorough understanding of its reaction

mechanisms and optimal experimental conditions is paramount for researchers and scientists

aiming to leverage this versatile building block in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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